N-(2-methoxybenzyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H22N4O3S/c1-14-7-9-16(10-8-14)23-20(27)25-21-24-17(13-29-21)11-19(26)22-12-15-5-3-4-6-18(15)28-2/h3-10,13H,11-12H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: UKAVATFYHUBZKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)CC(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

N-(2-methoxybenzyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide, also known as MTU-106, is a synthetic compound that has been developed for potential use as an anticancer agent. This compound has shown promising results in preclinical studies and has been the subject of extensive research in recent years.

Scientific Research Applications

Antimicrobial Activity

A study conducted by Krátký et al. (2017) on thiazolidine-2,4-dione carboxamide derivatives, which share structural similarities with N-(2-methoxybenzyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide, demonstrated weak to moderate antibacterial activity against Gram-negative bacteria and antifungal activity. Another compound, 2-(5-(3-methoxybenzylidene)-2,4-dioxothiazolidin-3-yl)acetic acid, showed activity against Gram-positive bacteria, particularly Staphylococcus aureus (Krátký, Vinšová, & Stolaříková, 2017).

Anticancer Activity

In the realm of cancer research, Xie et al. (2015) synthesized 1-alkyl-3-(6-(2-methoxy-3-sulfonylaminopyridin-5-yl)benzo[d]thiazol-2-yl)urea derivatives as PI3K inhibitors with potential anticancer properties. These compounds showed significant antiproliferative activity against various cancer cell lines, with reduced acute oral toxicity, suggesting their potential as anticancer agents with low toxicity (Xie et al., 2015).

Enzyme Inhibition

Gull et al. (2016) investigated the urease inhibitory activity of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, finding that these compounds exhibited significant activity against the urease enzyme, surpassing the standard used in the study. This activity was attributed to hydrogen bonding between the compounds and the enzyme, highlighting their potential as enzyme inhibitors (Gull et al., 2016).

Photophysical Properties

Balijapalli et al. (2017) synthesized and analyzed the photophysical properties of N-(benzo[d]thiazol-2-yl)acetamides, demonstrating the influence of hydrogen bonding on their photophysical characteristics. Although this study does not directly address N-(2-methoxybenzyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide, it provides insight into the photophysical behavior of structurally related compounds (Balijapalli et al., 2017).